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Compound of Interest

3-(4-Isopropylphenyl)-2-
Compound Name:
methylpropanal

Cat. No.: B042199

An In-depth Technical Guide to 3-(4-
Isopropylphenyl)-2-methylpropanal

This guide provides a comprehensive technical overview of 3-(4-Isopropylphenyl)-2-
methylpropanal, a significant aromatic aldehyde. It is intended for researchers, scientists, and
professionals in drug development and related fields, offering in-depth information on its
chemical identity, properties, synthesis, applications, and safety considerations.

Introduction and Chemical Identity

3-(4-1sopropylphenyl)-2-methylpropanal, widely known in the industry as cyclamen
aldehyde, is an aromatic aldehyde valued for its potent and fresh floral scent.[1] Its molecular
structure consists of a propanal backbone with a methyl group at the alpha position and a 4-
isopropylphenyl group at the beta position, which introduces a chiral center.[1] While it is a
chiral compound, it is most commonly utilized as a racemate in commercial applications.[2]

This compound is not found in nature and is synthesized for its diverse applications, primarily in
the fragrance and flavor industries.[2] It has been a component in various consumer products
like soaps, detergents, lotions, and perfumes since the 1920s.[2]

Table 1: Chemical Identifiers
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Identifier

Value

IUPAC Name

3-(4-1sopropylphenyl)-2-methylpropanal[2]

Common Names

Cyclamen aldehyde, Cyclamal, p-Isopropyl-o-
methylhydrocinnamaldehyde[3][4]

CAS Registry Number 103-95-7[3]

Molecular Formula C13H180]3]

Molecular Weight 190.28 g/mol [1]

nChi INChl=1S/C13H180/c1-10(2)13-6-4-12(5-7-
13)8-11(3)9-14/h4-7,9-11H,8H2,1-3H3[3]

InChlKey ZFNVDHOSLNRHNN-UHFFFAOYSA-N[3]

SMILES CC(C)clccc(ccl)CC(C)C=0]2]

Below is a diagram illustrating the chemical structure of 3-(4-lsopropylphenyl)-2-

methylpropanal.

Caption: Chemical Structure of 3-(4-Isopropylphenyl)-2-methylpropanal

Physicochemical Properties

3-(4-1sopropylphenyl)-2-methylpropanal is a colorless to pale yellow liquid with a

characteristic strong floral odor.[2][5] Its physical and chemical properties are summarized in

the table below.

Table 2: Physicochemical Properties
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Property Value Source
Appearance Colorless to yellowish liquid [2][5]
Odor ?trong floral, fresh, cyclamen- (]
like

Density 0.95 g/mL [2]
Boiling Point 270 °C (518 °F; 543 K) [2]
Flash Point 109 °C (228 °F; 382 K) 2]
Water Solubility Insoluble [2][6]

Soluble in most fixed oils and
Solubility in other solvents ethanol; Insoluble in propylene  [2][6]

glycol and glycerin

Refractive Index (n20/D) 1.505 (lit.) [6]

Vapor Pressure 0.00881 mmHg at 25°C [6]

Synthesis and Manufacturing

The industrial synthesis of 3-(4-Isopropylphenyl)-2-methylpropanal is primarily achieved
through a two-step process involving a crossed-aldol condensation followed by catalytic
hydrogenation.[2][5]

Step 1: Crossed-Aldol Condensation The synthesis begins with the base-catalyzed aldol
condensation of cuminaldehyde (4-isopropylbenzaldehyde) and propionaldehyde.[5] This
reaction forms the a,B3-unsaturated aldehyde, 2-methyl-3-(4-isopropylphenyl)-2-propenal. The
choice of a strong base, such as sodium hydroxide, is crucial to deprotonate the a-carbon of
propionaldehyde, which then acts as a nucleophile attacking the carbonyl carbon of
cuminaldehyde.

Step 2: Catalytic Hydrogenation The resulting unsaturated aldehyde undergoes selective
catalytic hydrogenation to saturate the carbon-carbon double bond, yielding the final product,
3-(4-Isopropylphenyl)-2-methylpropanal.[2][5] This step requires careful selection of a
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catalyst, such as palladium on alumina, to ensure the double bond is reduced without affecting
the aldehyde functional group.[5]

An alternative synthetic route involves the Friedel-Crafts reaction of isopropylbenzene with 2-
methylpropenal diacetate.[5]

The following diagram illustrates the primary synthetic pathway.
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Caption: Synthesis of 3-(4-Isopropylphenyl)-2-methylpropanal

Applications and Research

The primary application of 3-(4-Isopropylphenyl)-2-methylpropanal is as a fragrance
ingredient in a wide array of consumer products, including perfumes, soaps, detergents, and air
care products.[2][7] Its strong and fresh floral scent makes it a valuable component in creating
cyclamen and lily-of-the-valley type fragrances.[1][5] It has been granted Generally Recognized
as Safe (GRAS) status by the Flavor and Extract Manufacturers Association (FEMA) for use as
a flavoring agent in food.[2][8]

Beyond its use in fragrances, this compound serves as a versatile building block in organic
synthesis and medicinal chemistry.[1] The reactive aldehyde group allows for various chemical
transformations, such as aldol condensations, Wittig reactions, and Grignard reactions,
enabling the synthesis of more complex molecules.[1]
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Recent preclinical research has highlighted its potential in drug discovery. A succinimide
derivative of 3-(4-Isopropylphenyl)-2-methylpropanal has demonstrated significant
cardioprotective and hepatoprotective effects in animal models, suggesting potential for
mitigating toxicity induced by chemotherapeutic agents.[1] The proposed mechanism for its
cardioprotective effects involves the blocking of calcium channels, leading to vasodilation and
improved blood flow.[1]

Spectral Data

Spectral analysis is crucial for the identification and characterization of 3-(4-
Isopropylphenyl)-2-methylpropanal. The National Institute of Standards and Technology
(NIST) provides reference spectral data for this compound.

Table 3: Available Spectral Data

Spectroscopic Technique Data Availability Source
Infrared (IR) Spectrum Available [319]
Mass Spectrum (Electron ]

o Available [319]
lonization)
Gas Chromatography Available [319]

Researchers can access this data through the NIST Chemistry WebBook for detailed analysis.
[10]

Safety and Toxicology

3-(4-Isopropylphenyl)-2-methylpropanal is considered to have low acute toxicity. The acute
oral LD50 value in rats was reported as 3.81 g/kg.[6][11] However, it is known to be a skin
irritant and may cause an allergic skin reaction.[1][6]

GHS Hazard Statements:
e H315: Causes skin irritation[6]

e H317: May cause an allergic skin reaction[12]
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e H411: Toxic to aquatic life with long lasting effects[12]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray[6]

P273: Avoid release to the environment[6]

P280: Wear protective gloves/protective clothing/eye protection/face protection[6]

P302 + P352: IF ON SKIN: Wash with plenty of water[6]

It is essential to handle this chemical with appropriate personal protective equipment, including
gloves and eye protection, in a well-ventilated area.[13][14] For detailed handling and disposal
protocols, the Safety Data Sheet (SDS) should be consulted.[1]

Conclusion

3-(4-1sopropylphenyl)-2-methylpropanal is a commercially significant aromatic aldehyde with
a well-established role in the fragrance and flavor industries. Its versatile chemical structure
also presents opportunities for its use as an intermediate in organic synthesis and as a scaffold
in medicinal chemistry research. A thorough understanding of its properties, synthesis, and
safety considerations is crucial for its effective and safe application in both industrial and
research settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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